Cas no 1849378-82-0 (1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl-)

• Product Name: 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl-
• CAS No: 1849378-82-0
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• MDL: MFCD33401714
• CID: 5211352
• Update Time: 2026-03-06

1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl-
• 2-(3-Bromo-1-pyrazolyl)-N,N-dimethylethanamine

• MDL： MFCD33401714
• Inchi： 1S/C7H12BrN3/c1-10(2)5-6-11-4-3-7(8)9-11/h3-4H,5-6H2,1-2H3
• InChI Key： YFMYVCYGHUKLEL-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C=CC(Br)=N1

Additional information on 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl-

1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- (CAS No. 1849378-82-0): An Overview of Its Structure, Synthesis, and Applications

1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- (CAS No. 1849378-82-0) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structure and functional groups, has garnered attention for its role in pharmaceutical research and development. In this comprehensive overview, we will delve into the structural features, synthesis methods, and potential applications of 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl-.

Structural Characteristics

The molecular formula of 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- is C₇H₁₂BrN₃. The compound features a pyrazole ring with a bromo-substituted ethylamine side chain, where the amine group is N,N-dimethylated. The presence of the bromine atom and the dimethylamino group imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- can be achieved through several routes. One common method involves the reaction of 3-bromopropionitrile with dimethylamine to form the corresponding nitrile derivative, followed by reduction to the amine. Another approach involves the nucleophilic substitution of a suitable pyrazole derivative with a bromoalkylating agent. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems to enhance yield and reduce by-products.

Biological Activity and Applications

1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- has shown promising biological activity in various studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of new therapeutic agents for inflammatory diseases. Additionally, its ability to modulate specific enzymes and receptors has been explored in the context of neurodegenerative disorders and cancer.

A study published in the Journal of Medicinal Chemistry highlighted the role of 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- in inhibiting the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This finding suggests that the compound could be used as a lead molecule for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In another study, researchers investigated the potential of 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers. The results showed that the compound effectively inhibited HDAC activity in vitro and demonstrated antiproliferative effects on cancer cell lines. These findings open up new avenues for exploring this compound as a potential anticancer agent.

Analytical Techniques

The characterization and analysis of 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- can be performed using a variety of analytical techniques. High-performance liquid chromatography (HPLC) is commonly used for quantitative analysis and purity assessment. Nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information, while mass spectrometry (MS) is useful for confirming molecular weight and identifying impurities.

In recent years, advanced analytical techniques such as X-ray crystallography have been employed to determine the crystal structure of this compound. These studies have provided valuable insights into its conformational behavior and interactions with biological targets.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- with appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper ventilation should also be ensured to minimize exposure risks.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- promises to uncover new applications and therapeutic potentials. Future studies may focus on optimizing its pharmacological properties through structural modifications or exploring its synergistic effects with other compounds. Additionally, further investigations into its mechanism of action at the molecular level will provide valuable insights for drug design and development.

In conclusion, 1H-Pyrazole-1-ethanamine, 3-bromo-N,N-dimethyl- (CAS No. 1849378-82-0) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further exploration and development.